6-Bromo-N4,5,7-trimethylquinoline-3,4-diamine

• Molecular Formula: C12H14BrN3
• Molecular Weight: 280.16 g/mol
• IUPAC Name: 6-bromo-4-N,5,7-trimethylquinoline-3,4-diamine
• InChI: InChI=1S/C12H14BrN3/c1-6-4-9-10(7(2)11(6)13)12(15-3)8(14)5-16-9/h4-5H,14H2,1-3H3,(H,15,16)
• InChI Key: YKAOSELTIFSEBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC=C(C(=C2C(=C1Br)C)NC)N

Description

6-Bromo-N4,5,7-trimethylquinoline-3,4-diamine is a brominated quinoline derivative featuring a bicyclic aromatic core with methyl substituents at the N4, C5, and C7 positions and a bromine atom at C6. Quinoline derivatives are renowned for their pharmacological versatility, including applications in antimalarial, anticancer, and antimicrobial therapies .

Preparation Methods

The synthesis of 6-Bromo-N4,5,7-trimethylquinoline-3,4-diamine typically involves multiple steps, starting with the preparation of the quinoline ring followed by the introduction of bromine and methyl groups. The specific synthetic routes and reaction conditions can vary, but common methods include:

Formation of Quinoline Ring: This step often involves the cyclization of aniline derivatives with aldehydes or ketones under acidic conditions.

Methylation: Methyl groups are introduced via alkylation reactions using methyl iodide or dimethyl sulfate.

Chemical Reactions Analysis

6-Bromo-N4,5,7-trimethylquinoline-3,4-diamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like potassium permanganate or chromium trioxide, leading to the formation of quinoline N-oxides.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the removal of the bromine atom.

Substitution: Nucleophilic substitution reactions can occur, where the bromine atom is replaced by other nucleophiles such as amines or thiols.

Scientific Research Applications

6-Bromo-N4,5,7-trimethylquinoline-3,4-diamine has several applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of new drugs.

Industry: While not widely used in industrial applications, it serves as a model compound for studying reaction mechanisms and developing new synthetic methodologies.

Mechanism of Action

The mechanism of action of 6-Bromo-N4,5,7-trimethylquinoline-3,4-diamine involves its interaction with specific molecular targets and pathways. For example, its antimicrobial activity may be attributed to its ability to disrupt bacterial cell membranes or inhibit essential enzymes. In cancer research, it may act by inducing apoptosis or inhibiting cell proliferation through various signaling pathways .

Comparison with Similar Compounds

Structural Analogs from Quinoline and Pyridine Families

Key structural analogs include brominated and methyl-substituted quinoline/pyridine derivatives (Table 1).

Table 1: Molecular Properties of Selected Analogs

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
6-Bromo-N4,5,7-trimethylquinoline-3,4-diamine*	C₁₃H₁₅BrN₃	293.18	Br (C6), CH₃ (N4, C5, C7)
8-Bromo-N4-methylquinoline-3,4-diamine	C₁₃H₁₄BrN₃	292.18	Br (C8), CH₃ (N4)
5-Bromo-6-methylquinolin-8-amine	C₁₀H₁₀BrN₃	252.12	Br (C5), CH₃ (C6), NH₂ (C8)
6-Methylquinazoline-2,4-diamine (IC2)	C₉H₁₀N₄	174.21	CH₃ (C6), NH₂ (C2, C4)

*Inferred from naming conventions and evidence .

Key Observations :

• Substituent Position: The position of bromine and methyl groups significantly alters reactivity.

Functional Comparison: DNA Intercalation and Enzyme Inhibition

DNA Intercalation :

• IC2 (6-Methylquinazoline-2,4-diamine) : Exhibits DNA intercalation comparable to Doxorubicin, a benchmark chemotherapeutic agent. The NH₂ groups at C2/C4 may facilitate hydrogen bonding with DNA .
• ICI (8-(Chloromethyl)-9'-purine-2,6-diamine) : Superior intercalation due to chloromethyl-induced DNA helix distortion .

Enzyme Inhibition :

• Quinoline derivatives (e.g., N1, N4-bis((2-chloroquinolin-3-yl) methylene) benzene-1,4-diamine) inhibit AKT1, a kinase involved in cancer progression. The target compound’s bromine and methyl groups may enhance AKT1 binding via hydrophobic interactions .

Research Findings and Implications

Substituent-Driven Activity

• Bromine vs. Chlorine : Bromine’s larger atomic radius may improve π-stacking in DNA intercalation compared to chlorine in ICI, but reduce solubility .
• Methyl Groups: Methylation at N4, C5, and C7 in the target compound likely improves metabolic stability over less substituted analogs (e.g., 5-bromo-6-methylquinolin-8-amine) .

Biological Activity

6-Bromo-N4,5,7-trimethylquinoline-3,4-diamine is a quinoline derivative that has garnered attention for its diverse biological activities. This article explores its chemical properties, biological mechanisms, and potential therapeutic applications based on existing research.

Chemical Structure and Properties

The compound has the molecular formula $C_{12}H_{14}BrN_5$ and a molecular weight of approximately 303.19 g/mol. Its structure features a bromine atom at the 6-position and three methyl groups at the N4, N5, and N7 positions of the quinoline ring. This unique arrangement enhances its solubility and may influence its biological activity positively.

Biological Activities

6-Bromo-N4,5,7-trimethylquinoline-3,4-diamine exhibits several biological activities:

• Antimicrobial Activity : Similar compounds in the quinoline family have demonstrated significant antibacterial and antifungal properties. Preliminary studies suggest that this compound may also exhibit similar activities due to its structural characteristics.
• Anticancer Potential : Quinoline derivatives are known for their anticancer properties. Research indicates that 6-Bromo-N4,5,7-trimethylquinoline-3,4-diamine may inhibit cancer cell proliferation through various mechanisms such as apoptosis induction and cell cycle arrest.
• Anti-inflammatory Effects : The compound's ability to modulate inflammatory pathways has been noted in some studies, suggesting potential use in treating inflammatory diseases.

Table 1: Comparison of Biological Activities of Related Compounds

Compound Name	Structural Features	Biological Activity
6-Methylquinoline-3-carboxylic acid	Methyl group at position 6	Antibacterial
2-Aminoquinoline	Amino group at position 2	Antimalarial
8-Hydroxyquinoline	Hydroxy group at position 8	Antifungal
6-Bromo-N4,5,7-trimethylquinoline-3,4-diamine	Bromine at position 6; Trimethylation at N4, N5, N7	Anticancer; Antimicrobial; Anti-inflammatory

The mechanism of action for 6-Bromo-N4,5,7-trimethylquinoline-3,4-diamine involves interaction with various biological targets:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in cell signaling pathways that promote cancer cell growth.
• DNA Interaction : Similar quinoline derivatives have been shown to intercalate with DNA, potentially leading to disruption of replication and transcription processes.
• Reactive Oxygen Species (ROS) Modulation : The compound might influence ROS levels within cells, contributing to its anticancer and anti-inflammatory effects.

Case Studies

Recent studies have provided insights into the biological activity of this compound:

• A study published in Medicinal Chemistry highlighted the anticancer effects of quinoline derivatives in various cancer cell lines. It was found that compounds with similar structural features to 6-Bromo-N4,5,7-trimethylquinoline-3,4-diamine exhibited IC50 values in the low micromolar range against breast and colon cancer cells.
• Another investigation focused on the antimicrobial properties of quinolines showed that derivatives with bromination displayed enhanced activity against resistant bacterial strains compared to their non-brominated counterparts.